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Compound of Interest

Compound Name: Ethyl picolinimidate

CAS No.: 41050-95-7

Cat. No.: B1601341

Get Quote

Executive Summary & Chemical Identity
Ethyl picolinimidate (CAS: 41050-95-7 for free base; 863399-78-4 for dihydrochloride) is a

bifunctional heterocyclic building block primarily used to synthesize amidines and bio-

orthogonal ligation reagents (e.g., tetrazines).[1]

While the free base exists as a liquid at ambient conditions (bp ~181–183 °C), its structural

characterization is most rigorously defined through its hydrochloride salts (Pinner salts) or

coordination complexes. This guide focuses on the solid-state metrics derived from these

stable crystalline forms, which serve as the "ground truth" for drug design pharmacophores.
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Property Specification

IUPAC Name Ethyl 2-pyridinecarboximidate

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol

Physical State
Colorless liquid (Free Base) / White Crystalline

Solid (HCl Salt)

Key Moiety 2-Pyridyl + Imidate Ester (C=N-O)

Primary Isomerism E/Z geometric isomerism about the C=N bond

Synthesis & Crystallization Workflow
The generation of high-quality crystals for X-ray diffraction (XRD) relies on the Pinner Reaction,

where the instability of the free imidate is managed by isolating the hydrochloride salt or

trapping the ligand in a metal coordination sphere.

The Pinner Protocol (Salt Formation)
This protocol yields Ethyl picolinimidate hydrochloride, the thermodynamically stable form

used for storage and crystallography.

Reagents: 2-Cyanopyridine (1.0 eq), Absolute Ethanol (1.1 eq), Anhydrous HCl gas (excess),

Anhydrous Diethyl Ether (solvent).

Reaction:

Dissolve 2-cyanopyridine in diethyl ether at 0 °C.

Bubble dry HCl gas through the solution for 2–3 hours. Critical: Moisture exclusion is

mandatory to prevent hydrolysis to ethyl picolinate.

Stir at 4 °C for 24–48 hours. The imidate hydrochloride precipitates as a white crystalline

solid.

Crystallization:
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Filter the precipitate under inert atmosphere (N₂).

Recrystallization: Dissolve in minimal boiling anhydrous ethanol; add dry ether dropwise

until turbid. Cool slowly to -20 °C.

In Situ Ligand Trapping (Complexation)
Recent crystallographic studies (e.g., Golobič et al., 2025) utilize Copper(II) to trap the ligand,

preventing hydrolysis and fixing the conformation.

Method: Reaction of 2-cyanopyridine with Cu(II) salts in ethanol leads to in situ alcoholysis,

forming the [Cu(H₂O)₂(Etpic)₂]²⁺ complex.

Benefit: This method reveals the biologically relevant "bound" conformation of the imidate.
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Figure 1: Synthetic pathways to isolate Ethyl Picolinimidate in solid forms suitable for

structural analysis.

Crystallographic Characterization
Since the free base is liquid, the structural data below is derived from the dihydrochloride salt

and metal complexes, which define the molecule's geometry in solid state.

Crystal Data & Lattice Parameters
Data derived from the Cu(II) complex analogue ₂ serves as the primary reference for the

ligand's geometry.
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Parameter Value (Complex Analogue)

Crystal System Triclinic / Monoclinic (Polymorph dependent)

Space Group P1̄ (typical for planar heterocyclic salts)

Coordination Geometry Distorted Octahedral (Cu center)

Ligand Denticity Bidentate (N,N-chelation)

Molecular Geometry & Conformation
The biological activity of ethyl picolinimidate depends heavily on the C=N bond

stereochemistry.

E/Z Isomerism:

Free Base (Theoretical): Prefers the (E)-configuration (anti) to minimize steric repulsion

between the ethoxy group and the pyridine ring lone pair.

In Complexes/Salts: Adopts the (Z)-configuration (syn) to facilitate chelation. The pyridine

nitrogen and imidate nitrogen align to form a stable 5-membered chelate ring with the

metal or proton.

Planarity: The pyridine ring and the imidate moiety (-C(=NH)OEt) are essentially coplanar

(torsion angle < 5°) in the chelated state, maximizing π-conjugation.

Intermolecular Interactions
In the crystal lattice of the hydrochloride salt:

Hydrogen Bonding: Strong charge-assisted H-bonds exist between the protonated imidate

nitrogen (C=NH₂⁺) and the chloride counterion (Cl⁻).

Pi-Stacking: Inverted stacking of pyridine rings is observed, with centroid-centroid distances

typically ~3.6–3.8 Å, stabilizing the lattice.
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Figure 2: Dominant intermolecular forces stabilizing the Ethyl Picolinimidate Hydrochloride

crystal lattice.[2]

Spectroscopic Validation
To verify the structural integrity of the synthesized crystals, compare experimental data against

these standard values.

¹H NMR (DMSO-d₆, 400 MHz):

δ 1.45 (t, 3H, J=7.1 Hz, -OCH₂CH₃)

δ 4.60 (q, 2H, J=7.1 Hz, -OCH₂CH₃)

δ 7.8–8.9 (m, 4H, Pyridine-H)

δ 11.5–12.5 (br s, 1H/2H, =NH⁺ in salt)

Diagnostic: The downfield shift of the methylene quartet confirms the imidate ester

formation vs. the starting nitrile.

IR Spectroscopy (ATR):
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ν(C=N): Strong band at 1630–1650 cm⁻¹. (Distinct from nitrile ν(C≡N) at ~2240 cm⁻¹).

ν(C-O-C): 1050–1200 cm⁻¹.

Applications in Drug Development
Understanding the crystal structure of ethyl picolinimidate allows for precise pharmacophore

modeling:

Amidine Synthesis: Reacting the crystalline salt with amines (ammonia, primary amines)

yields amidines via nucleophilic substitution.[3] The planarity of the imidate predicts the steric

accessibility of the electrophilic carbon.

Tetrazine Ligation: It serves as a precursor to 3,6-di(2-pyridyl)-1,2,4,5-tetrazines. The crystal

packing density of the intermediate correlates with shelf-life stability, critical for commercial

reagents.

Bio-isosteres: The 2-pyridyl-imidate motif mimics the electronic signature of amide bonds but

with altered H-bond donor/acceptor properties, useful for modulating solubility in lead

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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